Cas no 404943-59-5 (2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylicacid)

• Product Name: 2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylicacid
• CAS No: 404943-59-5
• MF: C₆H₅NO₄
• MW: 155.108201742172
• CID: 326022
• PubChem ID: 45084825
• Update Time: 2025-04-19

2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylicacid
• 2,3-Dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylicacid(9CI)
• 2,3-dioxa-5-azabicyclo[2.2.2]octa-5,7-diene-8-carboxylic acid
• DTXSID70665721
• 404943-59-5

• Inchi： 1S/C6H5NO4/c8-6(9)4-1-3-2-7-5(4)11-10-3/h1-3,5H,(H,8,9)
• InChI Key： SYYUGVPTUZRZEV-UHFFFAOYSA-N
• SMILES： O1C2C=NC(C(C(=O)O)=C2)O1

Computed Properties

• Exact Mass: 155.02185764g/mol
• Monoisotopic Mass: 155.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 68.1Ų